Cas no 1707391-96-5 (3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methyl-5-nitropyridine)

• Product Name: 3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methyl-5-nitropyridine
• CAS No: 1707391-96-5
• MF: C₁₂H₇BrCl₂N₂O₂
• MW: 362.006180047989
• CID: 5740974
• PubChem ID: 97618452
• Update Time: 2023-11-10

3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 1707391-96-5
• 3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methyl-5-nitropyridine
• 3-Bromo-2-chloro-4-(4-chloro-phenyl)-6-methyl-5-nitro-pyridine
• Pyridine, 3-bromo-2-chloro-4-(4-chlorophenyl)-6-methyl-5-nitro-

• Inchi： 1S/C12H7BrCl2N2O2/c1-6-11(17(18)19)9(10(13)12(15)16-6)7-2-4-8(14)5-3-7/h2-5H,1H3
• InChI Key： BKSJZAYROMNSIZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C(=C1C1C=CC(=CC=1)Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 359.90680g/mol
• Monoisotopic Mass: 359.90680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.674±0.06 g/cm3(Predicted)
• Boiling Point: 390.8±37.0 °C(Predicted)
• pka: -4.24±0.10(Predicted)